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acid

Cat. No.: B073201 Get Quote

An In-depth Technical Guide on the Physicochemical Characteristics of 1-Phenyl-1H-pyrazole-
4-carboxylic Acid

Audience: Researchers, scientists, and drug development professionals.

This guide provides a detailed overview of the physicochemical properties, synthesis protocols,

and spectral information for 1-Phenyl-1H-pyrazole-4-carboxylic acid, a versatile compound

with significant applications in the pharmaceutical and agrochemical industries.[1]

Core Physicochemical Characteristics
1-Phenyl-1H-pyrazole-4-carboxylic acid is a solid, heterocyclic compound.[2] Its structure,

featuring a phenyl group attached to a pyrazole ring with a carboxylic acid moiety, makes it a

valuable building block for synthesizing a variety of biologically active molecules.[1] It is utilized

in the development of novel anti-inflammatory and analgesic drugs, as well as in the synthesis

of herbicides and fungicides.[1]

Quantitative Data Summary
The following table summarizes the key physicochemical properties of 1-Phenyl-1H-pyrazole-
4-carboxylic acid. It is important to note the discrepancy in reported melting points, which may

be due to different polymorphic forms or measurement conditions.
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Property Value Source

Molecular Formula C₁₀H₈N₂O₂ [2][3][4][5]

Molecular Weight 188.18 g/mol [2][4][5][6]

CAS Number 1134-50-5 [2][3][4][5]

Melting Point 222-227 °C [2]

96-97 °C [3]

Appearance Solid [2]

MDL Number MFCD00514518 [2][3][5]

PubChem CID 121026 [4]

pKa (Computed) 3.55±0.10 (Strongest Acidic) [4]

XLogP3 (Computed) 1.4 [4]

InChI Key
ZROILLPDIUNLSE-

UHFFFAOYSA-N
[2][4]

Experimental Protocols
The synthesis of 1-Phenyl-1H-pyrazole-4-carboxylic acid can be achieved through various

methods. A common and efficient approach is the oxidation of a corresponding aldehyde

precursor. Both conventional heating and Microwave-Assisted Organic Synthesis (MAOS) have

been successfully employed.

Synthesis via Oxidation of Phenyl-1H-pyrazole-4-
carbaldehyde
This protocol compares conventional heating with microwave-assisted synthesis for the

oxidation of phenyl-1H-pyrazole-4-carbaldehyde to the target carboxylic acid.[7][8]

1. Conventional Method:

Reactants: Phenyl-1H-pyrazole-4-carbaldehyde.
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Procedure: The oxidation is carried out using a suitable oxidizing agent.

Conditions: The reaction mixture is heated at 80°C for 1 hour.[8]

Yield: This method typically results in yields ranging from 48% to 85%.[8]

Work-up: The product is isolated through an easy work-up procedure, often not requiring

chromatographic separation.[8]

2. Microwave-Assisted Organic Synthesis (MAOS):

Reactants: Phenyl-1H-pyrazole-4-carbaldehyde.

Procedure: The reaction is performed in a microwave reactor.

Conditions: The mixture is heated to 80°C for 2 minutes using a power of 150W.[8]

Yield: MAOS provides an improved yield, typically in the range of 62% to 92%.[8]

Advantages: This method significantly reduces the reaction time from 1 hour to just 2

minutes while also increasing the product yield, making it an attractive and efficient

alternative.[7][8]

Synthesis and Characterization Workflow
The general workflow for synthesizing and characterizing pyrazole derivatives, including 1-
Phenyl-1H-pyrazole-4-carboxylic acid, involves synthesis, purification, and structural

confirmation using various spectroscopic techniques.
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Caption: Workflow for Synthesis and Characterization of Pyrazole Carboxylic Acids.
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Spectral Information
The structural confirmation of 1-Phenyl-1H-pyrazole-4-carboxylic acid is typically achieved

through standard spectroscopic methods. Public databases indicate the availability of the

following spectral data:

¹³C NMR Spectra: Available for structural elucidation.[4]

Mass Spectrometry (GC-MS): Data is available, providing information on the molecular

weight and fragmentation pattern.[4]

Biological Activities and Applications
Pyrazole derivatives are a significant class of compounds in medicinal chemistry, known to

exhibit a wide range of pharmacological activities.[9][10][11] While specific signaling pathways

for 1-Phenyl-1H-pyrazole-4-carboxylic acid are not detailed in the available literature, its core

structure is integral to compounds developed for various therapeutic areas.

Anti-inflammatory and Analgesic: The pyrazole moiety is a key component of drugs like

Celecoxib, a potent COX-2 inhibitor.[12] Derivatives of 1-Phenyl-1H-pyrazole-4-carboxylic
acid are explored for similar anti-inflammatory and analgesic properties.[1]

Antimicrobial and Antifungal: Various pyrazole analogues have demonstrated significant

antibacterial and antifungal activities.[10][12]

Anticancer: Research has been conducted on pyrazole derivatives for their potential as

anticancer agents, with some compounds showing inhibitory effects on cancer cell lines.[9]

Agrochemicals: This compound serves as an important intermediate in the synthesis of

herbicides and fungicides, contributing to crop protection.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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